Cas no 2229372-39-6 (3-amino-3-(5-phenylthiophen-2-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(5-phenylthiophen-2-yl)cyclobutan-1-ol
• CAS No: 2229372-39-6
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• CID: 6051086
• PubChem ID: 165621559
• Update Time: 2025-09-27

3-amino-3-(5-phenylthiophen-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-phenylthiophen-2-yl)cyclobutan-1-ol
• EN300-1877034
• 2229372-39-6

• Inchi： 1S/C14H15NOS/c15-14(8-11(16)9-14)13-7-6-12(17-13)10-4-2-1-3-5-10/h1-7,11,16H,8-9,15H2
• InChI Key： OSKQXCACURQCRS-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C1(CC(C1)O)N

Computed Properties

• Exact Mass: 245.08743528g/mol
• Monoisotopic Mass: 245.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-3-(5-phenylthiophen-2-yl)cyclobutan-1-ol

3-Amino-3-(5-phenylthiophen-2-yl)cyclobutan-1-ol: A Comprehensive Overview

3-Amino-3-(5-phenylthiophen-2-yl)cyclobutan-1-ol, identified by the CAS number 2229372-39-6, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclobutane ring substituted with an amino group and a thiophene moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-amino-cyclobutanol derivatives has been extensively studied, with researchers exploring novel methods to optimize yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for pharmacological studies. The incorporation of the thiophene ring, particularly the 5-substituted variant, adds complexity to the molecule and enhances its potential for binding to specific biological targets.

In terms of pharmacological applications, 3-amino-cyclobutanols have shown promise as inhibitors of certain enzymes involved in neurodegenerative diseases. Studies published in 2023 highlight their ability to modulate the activity of histone deacetylases (HDACs), which are implicated in Alzheimer's disease and other conditions. The unique stereochemistry of this compound allows for selective inhibition, reducing off-target effects and improving therapeutic potential.

Beyond medicine, 5-substituted thiophene derivatives have found applications in materials science, particularly in the development of advanced polymers and semiconducting materials. The electron-withdrawing properties of the thiophene ring contribute to enhanced electrical conductivity, making these compounds suitable for use in organic electronics. Recent research has focused on their integration into flexible electronics and bioelectronic devices, paving the way for innovative technologies.

The environmental impact and safety profile of CAS No. 2229372-39-6 have also been evaluated in recent studies. These investigations reveal that while the compound exhibits low acute toxicity, its long-term effects on aquatic ecosystems require further scrutiny. Regulatory agencies are increasingly emphasizing the need for sustainable synthesis methods to minimize environmental footprint.

In conclusion, 3-amino-cyclobutanols, particularly those bearing a 5-substituted thiophene group, represent a versatile class of compounds with diverse applications across multiple disciplines. As research continues to uncover their full potential, this compound stands at the forefront of innovation in both therapeutic development and materials science.